Cas no 1804831-13-7 (2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile)
2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile
-
- Inchi: 1S/C9H6ClF3N2O2/c10-4-6-7(16)3-5(1-2-14)8(15-6)17-9(11,12)13/h3,16H,1,4H2
- InChI Key: PQWQARNEPKPBOL-UHFFFAOYSA-N
- SMILES: ClCC1=C(C=C(CC#N)C(=N1)OC(F)(F)F)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 304
- XLogP3: 2.1
- Topological Polar Surface Area: 66.1
2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029095496-1g |
2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile |
1804831-13-7 | 97% | 1g |
$1,519.80 | 2022-04-01 |
2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile
Recent Advances in the Study of 2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1804831-13-7)
The compound 2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1804831-13-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties.
Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a key intermediate in the production of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile via a multi-step reaction sequence, highlighting its scalability and potential for industrial application. The study also investigated the compound's reactivity, revealing its suitability for further functionalization to yield diverse derivatives with enhanced biological activity.
In addition to its synthetic utility, 2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile has shown promising biological activity in preclinical studies. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) identified this compound as a potent inhibitor of specific enzymes involved in inflammatory pathways. The study utilized in vitro assays to demonstrate its ability to modulate key signaling molecules, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.
The pharmacological potential of this compound extends beyond anti-inflammatory applications. A collaborative study between academic and industrial researchers (Nature Communications, 2023) explored its use in targeting neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and interact with neuronal receptors was highlighted, opening new avenues for the treatment of conditions such as Alzheimer's and Parkinson's diseases. These findings underscore the versatility of 2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile as a scaffold for drug development.
Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the growing body of research on 2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1804831-13-7) underscores its significance in the field of medicinal chemistry and its potential to contribute to the development of next-generation therapeutics.
1804831-13-7 (2-(Chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)